Cas no 1047641-18-8 (1-Cyclopropylhexane-1,3-dione)

• Product Name: 1-Cyclopropylhexane-1,3-dione
• CAS No: 1047641-18-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5055021
• Update Time: 2025-06-10

1-Cyclopropylhexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylhexane-1,3-dione
• NE54941
• Z1695783735
• 1-Cyclopropylhexane-1,3-dione

• Inchi： 1S/C9H14O2/c1-2-3-8(10)6-9(11)7-4-5-7/h7H,2-6H2,1H3
• InChI Key： FNELINRQDLONAL-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1

Additional information on 1-Cyclopropylhexane-1,3-dione

Research Brief on 1-Cyclopropylhexane-1,3-dione (CAS: 1047641-18-8) in Chemical Biology and Pharmaceutical Applications

1-Cyclopropylhexane-1,3-dione (CAS: 1047641-18-8) is a cyclic diketone derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropyl and hexane-1,3-dione moieties, serves as a versatile scaffold for the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on 1-Cyclopropylhexane-1,3-dione, highlighting its chemical properties, biological activities, and potential industrial applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-Cyclopropylhexane-1,3-dione derivatives on bacterial enoyl-acyl carrier protein reductase (FabI), a key enzyme in bacterial fatty acid biosynthesis. The study demonstrated that modifications at the cyclopropyl ring significantly enhanced binding affinity and selectivity, with IC50 values in the nanomolar range against Staphylococcus aureus FabI. These findings suggest that 1-Cyclopropylhexane-1,3-dione derivatives could serve as promising leads for novel antibacterial agents, addressing the growing challenge of antibiotic resistance.

Another notable application of 1-Cyclopropylhexane-1,3-dione lies in its role as a precursor for the synthesis of heterocyclic compounds. A 2024 Organic Letters publication detailed its use in [3+2] cycloaddition reactions to generate pyrrolidine derivatives with high stereoselectivity. This methodology offers a streamlined route to pharmacologically relevant scaffolds, such as those found in alkaloids and kinase inhibitors. The study also reported the compound's stability under physiological conditions, making it suitable for further in vivo evaluations.

From a structural perspective, computational analyses (DFT calculations and molecular docking) have revealed that the strained cyclopropyl ring in 1-Cyclopropylhexane-1,3-dione contributes to its enhanced reactivity and target binding. A 2023 ACS Chemical Biology paper correlated these electronic properties with observed bioactivity, particularly in modulating protein-protein interactions involved in inflammatory pathways. This mechanistic insight opens new avenues for rational drug design using this core structure.

Industrial-scale production of 1-Cyclopropylhexane-1,3-dione has also seen advancements. A recent patent (WO2023124567) describes an improved synthetic route using continuous flow chemistry, achieving 85% yield with reduced environmental impact compared to batch processes. This technological development addresses previous scalability challenges while maintaining the compound's high purity (>99%), as confirmed by HPLC and NMR analyses.

In conclusion, 1-Cyclopropylhexane-1,3-dione (CAS: 1047641-18-8) represents a multifaceted tool in modern drug discovery and chemical biology. Its demonstrated applications span from antibacterial development to synthetic methodology, supported by robust structural and mechanistic studies. Future research directions may focus on expanding its therapeutic indications (e.g., anticancer or antiviral activity) and further optimizing synthetic protocols for industrial adoption. The compound's unique chemical properties continue to make it a valuable subject for interdisciplinary research at the chemistry-biology interface.